Cas no 34405-73-7 (D-Fructose,6-(dihydrogen phosphate), calcium salt (1:?))

• Product Name: D-Fructose,6-(dihydrogen phosphate), calcium salt (1:?)
• CAS No: 34405-73-7
• MF: C₆H₁₁CaO₉P
• MW: 298.197902917862
• CID: 309495
• PubChem ID: 53398766
• Update Time: 2025-04-19

D-Fructose,6-(dihydrogen phosphate), calcium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• D-Fructose,6-(dihydrogen phosphate), calcium salt (1:?)
• calcium (3S,4R,5R)-4,5-dihydroxy-2-oxo-6-(phosphonooxy)hexane-1,3-diolate (non-preferred name)
• D-Fructose, 6-(dihydrogen phosphate) ester, calcium salt
• D-Fructose, 6-(dihydrogen phosphate), calcium salt
• Fructose, 6-(dihydrogen phosphate), calcium salt, D-
• 34405-73-7
• DTXSID90955954
• Calcium 6-O-phosphonatohex-2-ulofuranose

• Inchi： 1S/C6H13O9P.Ca/c7-2-6(10)5(9)4(8)3(15-6)1-14-16(11,12)13;/h3-5,7-10H,1-2H2,(H2,11,12,13);/q;+2/p-2
• InChI Key： IJTPEQICHQHSTR-UHFFFAOYSA-L
• SMILES： [Ca+2].P(=O)([O-])([O-])OCC1C(C(C(CO)(O)O1)O)O

Computed Properties

• Exact Mass: 297.97666
• Monoisotopic Mass: 297.97666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170

Experimental Properties

• Boiling Point: 697.7°Cat760mmHg
• Flash Point: 375.7°C